Cas no 2680732-20-9 (3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid)

3-Acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid is a heterocyclic compound featuring a cyclopenta[c]pyridine core functionalized with an acetamido group at the 3-position and a carboxylic acid at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both acetamido and carboxylic acid moieties allows for further derivatization, enabling applications in medicinal chemistry and drug discovery. Its rigid bicyclic framework may contribute to enhanced binding affinity in target interactions. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for research and industrial use.
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid structure
2680732-20-9 structure
Product Name:3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
CAS No:2680732-20-9
MF:C11H12N2O3
MW:220.224582672119
CID:5798451
PubChem ID:165911170
Update Time:2025-11-01

3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28273928
    • 2680732-20-9
    • 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
    • Inchi: 1S/C11H12N2O3/c1-6(14)13-10-9(11(15)16)8-4-2-3-7(8)5-12-10/h5H,2-4H2,1H3,(H,15,16)(H,12,13,14)
    • InChI Key: CESMRYYFVUQRGL-UHFFFAOYSA-N
    • SMILES: OC(C1=C(NC(C)=O)N=CC2=C1CCC2)=O

Computed Properties

  • Exact Mass: 220.08479225g/mol
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 79.3Ų

3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28273928-0.05g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
0.05g
$707.0 2025-03-19
Enamine
EN300-28273928-0.1g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
0.1g
$741.0 2025-03-19
Enamine
EN300-28273928-0.25g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
0.25g
$774.0 2025-03-19
Enamine
EN300-28273928-0.5g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
0.5g
$809.0 2025-03-19
Enamine
EN300-28273928-1.0g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
1.0g
$842.0 2025-03-19
Enamine
EN300-28273928-2.5g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
2.5g
$1650.0 2025-03-19
Enamine
EN300-28273928-5.0g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
5.0g
$2443.0 2025-03-19
Enamine
EN300-28273928-10.0g
3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
2680732-20-9 95.0%
10.0g
$3622.0 2025-03-19

Additional information on 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid

Comprehensive Overview of 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid (CAS No. 2680732-20-9): Properties, Applications, and Research Insights

The compound 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid (CAS No. 2680732-20-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its cyclopenta[c]pyridine core, combined with the acetamido and carboxylic acid functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in drug discovery targeting metabolic diseases and autoimmune disorders.

In the context of medicinal chemistry, the 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid scaffold offers a balance of lipophilicity and hydrogen-bonding capacity, critical for optimizing drug-like properties. Recent studies highlight its role in modulating enzyme interactions, especially in cancer therapeutics, where its derivatives show promise in preclinical models. This aligns with growing public interest in targeted cancer therapies and personalized medicine, frequently searched topics in scientific and healthcare communities.

The synthetic accessibility of CAS No. 2680732-20-9 via multicomponent reactions or catalytic cyclization methods has been explored in peer-reviewed journals. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, or metal complexes—a feature highly relevant to drug formulation and material science applications. Sustainability-conscious researchers also investigate its potential in green chemistry protocols, addressing the demand for eco-friendly synthetic routes.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques frequently queried by analytical chemists. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies, though proper storage (e.g., anhydrous environments at -20°C) is recommended to preserve its integrity. These practical considerations are often overlooked in literature but are critical for reproducibility—a hot topic in open science initiatives.

Beyond pharmaceuticals, 3-acetamido-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid has potential in agrochemical innovation, particularly in designing plant growth regulators or pesticide intermediates. Its structural similarity to natural alkaloids may contribute to biodegradability, a key concern in modern sustainable agriculture. This application resonates with global discussions on food security and environmental impact, frequently searched by policymakers and agritech professionals.

From a commercial perspective, suppliers often list this compound under categories like fine chemicals or research-grade intermediates. Pricing trends correlate with purity levels (>95% vs. >98%) and batch scalability—factors crucial for cost-sensitive academic labs and industrial R&D teams. The compound's patent landscape remains dynamic, with recent filings suggesting growing IP interest in its therapeutic applications.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly for central nervous system (CNS) targets, given the pyridine moiety's prevalence in neuroactive compounds. Such investigations align with rising public awareness of mental health and neurodegenerative diseases, making this compound relevant to both scientific and lay audiences searching for breakthrough treatments.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.